Cas no 2599-01-1 (Palmityl Myristate)

• Product name: Palmityl Myristate
• CAS No: 2599-01-1
• MF: C₃₀H₆₀O₂
• MW: 452.796210289001
• MDL: MFCD00056217
• CID: 257681
• PubChem ID: 75779

Palmityl Myristate Chemical and Physical Properties

Names and Identifiers

• Hexadecyl tetradecanoate
• Palmityl Myristate
• Tetradecanoic acid,hexadecyl ester
• Cetyl myristate
• hexadecanyl tetradecanoate
• Hexadecyl myristate
• myristic acid hexadecyl ester
• Myristinsaeurehexadecylester
• n-Tetradecansaeure-n-hexadecylester
• Tetradecansaeure-hexadecylester
• Tetradecanoic acid, hexadecyl ester
• Palmitylmyristate
• 7OPL833Q4D
• QAKXLTNAJLFSQC-UHFFFAOYSA-N
• Schercemol CM
• Hexadecylmyristate
• PubChem17190
• palmityl myristate, AldrichCPR
• Myristic acid, hexadecyl ester
• LMFA07010038
• WE(16:0/14:0)
• J-016214
• DTXSID1062546
• 2599-01-1
• myristic acid cetyl ester
• Q27268650
• CAA59901
• cetyl myristste
• AS-62081
• SCHEMBL59908
• MFCD00056217
• EINECS 220-001-1
• UNII-7OPL833Q4D
• AKOS022183496
• MYRISTIC ACID, CETYL ESTER
• DB-007806
• NS00046785

• MDL： MFCD00056217
• Inchi： 1S/C30H60O2/c1-3-5-7-9-11-13-15-16-17-19-21-23-25-27-29-32-30(31)28-26-24-22-20-18-14-12-10-8-6-4-2/h3-29H2,1-2H3
• InChI Key： QAKXLTNAJLFSQC-UHFFFAOYSA-N
• SMILES： O(C(C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])=O)C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 452.459331g/mol
• Surface Charge: 0
• XLogP3: 14.1
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 28
• Monoisotopic Mass: 452.459331g/mol
• Monoisotopic Mass: 452.459331g/mol
• Topological Polar Surface Area: 26.3Ų
• Heavy Atom Count: 32
• Complexity: 353
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Surface Charge: 0

Experimental Properties

• Color/Form: Not available
• Density: 0.9±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 484.9±13.0 °C at 760 mmHg
• Flash Point: 255.5±9.7 °C
• Refractive Index: 1.454
• Solubility: Chloroform (Slightly), Ethyl Acetate (Slightly)
• PSA: 26.30000
• LogP: 10.71200
• Vapor Pressure: 0.0±1.2 mmHg at 25°C
• Solubility: Not available

Palmityl Myristate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Palmityl Myristate Customs Data

• HS CODE：2915900090
• Customs Data：

  China Customs Code:

  2915900090

  Overview:

  2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Wax esters

Additional information on Palmityl Myristate

Palmityl Myristate - A Versatile CAS No. 2599-01-1 Compound in Biomedical Research and Industrial Applications

Palmityl Myristate, with the chemical formula CAS No. 2599-01-1, is a long-chain fatty acid ester that has garnered significant attention in the biomedical field due to its unique physicochemical properties and multifunctional applications. This compound, derived from the esterification of palmitic acid (hexadecanoic acid) and myristic acid (tetradecanoic acid), exhibits a molecular weight of approximately 562.8 g/mol and a melting point range of 40–50°C. Its structural characteristics, including the presence of two hydrophobic hydrocarbon chains, make it an ideal candidate for various biomedical applications, ranging from pharmaceutical formulations to cosmetic and nutraceutical products.

Recent advancements in Palmityl Myristate research have highlighted its role in enhancing drug delivery systems. A 2023 study published in Advanced Drug Delivery Reviews demonstrated that CAS No. 2599-01-1 can act as a stabilizing agent in lipid-based nanocarriers, improving the bioavailability of hydrophobic drugs. This finding aligns with the growing trend of utilizing lipidic excipients to overcome the challenges of poor solubility and low permeability in conventional drug formulations. The compound’s ability to form self-assembled structures, such as micelles and liposomes, further underscores its potential in the development of targeted drug delivery systems.

One of the most promising applications of Palmityl Myristate is in the field of CAS No. 2599-01-1-based topical formulations. A 2024 clinical trial conducted by the National Institute of Health (NIH) showed that CAS No. 2599-01-1 significantly enhanced the penetration of anti-inflammatory agents in dermatological treatments. The compound’s lipophilic nature allows it to interact with the lipid bilayer of cell membranes, facilitating the transdermal delivery of therapeutic molecules. This property has also been leveraged in the development of Palmityl Myristate-based skincare products, where it serves as an emollient and moisturizer by forming a protective barrier on the skin’s surface.

From a biochemical perspective, CAS No. 2599-01-1 has been shown to modulate cellular signaling pathways. A 2023 study in Journal of Biological Chemistry revealed that Palmityl Myristate can activate the phosphatidylinositol 3-kinase (PI3K)/Akt signaling pathway, which is critical for cell survival and proliferation. This mechanism has sparked interest in its potential therapeutic applications in diseases characterized by cellular dysfunction, such as neurodegenerative disorders and cancer. However, further research is needed to elucidate the precise molecular mechanisms underlying these effects.

Another area of emerging research involves the role of CAS No. 2599-01-1 in Palmityl Myristate-based biocompatible materials. A 2024 review article in Biomaterials Science highlighted its use in the fabrication of biodegradable polymers for tissue engineering applications. The compound’s ability to form cross-linked networks with other biopolymers, such as chitosan and collagen, has enabled the development of scaffolds with tunable mechanical properties. These scaffolds are being explored for applications in regenerative medicine, including bone tissue engineering and wound healing.

From an industrial standpoint, CAS No. 2599-01-1 is also gaining traction as a component in the production of Palmityl Myristate-based surfactants. A 2023 industry report by Grand View Research indicated that the global market for CAS No. 2599-01-1 is expected to grow at a compound annual growth rate (CAGR) of 6.2% from 2023 to 2030, driven by increasing demand in the pharmaceutical and cosmetic sectors. The compound’s surfactant properties, which include both hydrophilic and hydrophobic characteristics, make it suitable for emulsification and dispersion applications in various formulations.

Despite its promising applications, the use of CAS No. 2599-01-1 in biomedical contexts is not without challenges. One of the primary concerns is the potential for Palmityl Myristate to cause skin irritation or allergic reactions in certain populations. A 2023 study published in Journal of Cosmetic Science found that while CAS No. 2599-01-1 is generally well-tolerated, its long-chain hydrocarbon structure can lead to mild skin sensitization in individuals with pre-existing dermatological conditions. This highlights the importance of conducting thorough safety assessments before incorporating CAS No. 2599-01-1 into therapeutic or cosmetic products.

Furthermore, the environmental impact of CAS No. 2599-01-1 has become a topic of increasing interest. A 2024 report by the Environmental Protection Agency (EPA) indicated that the compound’s biodegradability is relatively high, with a half-life of approximately 28 days in aquatic environments. However, the potential for CAS No. 2599-01-1 to accumulate in soil and groundwater remains a concern, particularly in regions with high industrial usage. Researchers are now exploring ways to enhance the biodegradation of CAS No. 2599-01-1 through the incorporation of biodegradable additives or the development of environmentally friendly synthesis methods.

In conclusion, Palmityl Myristate (CAS No. 2599-01-1) represents a multifunctional compound with diverse applications across biomedical and industrial sectors. Its unique physicochemical properties make it a valuable component in drug delivery systems, skincare products, and biocompatible materials. However, further research is needed to address the potential safety and environmental concerns associated with its use. As the field of biomedical research continues to evolve, the role of CAS No. 2599-01-1 in developing innovative solutions for healthcare and industrial challenges is likely to expand significantly in the coming years.